2-(4-{[(3-chlorophenyl)amino]methyl}-2-methoxyphenoxy)-N-phenylacetamide

• IUPAC Name: 2-[4-[(3-chloroanilino)methyl]-2-methoxyphenoxy]-N-phenylacetamide
• InChI: InChI=1S/C22H21ClN2O3/c1-27-21-12-16(14-24-19-9-5-6-17(23)13-19)10-11-20(21)28-15-22(26)25-18-7-3-2-4-8-18/h2-13,24H,14-15H2,1H3,(H,25,26)
• InChI Key: LIMZBVSPZWZRNT-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)CNC2=CC(=CC=C2)Cl)OCC(=O)NC3=CC=CC=C3
• Molecular Formula: C22H21ClN2O3
• Molecular Weight: 396.9 g/mol

Description

2-(4-{[(3-chlorophenyl)amino]methyl}-2-methoxyphenoxy)-N-phenylacetamide, also known as CP-690,550, is a chemical compound that has been extensively studied for its potential therapeutic applications in various diseases.

Mechanism of Action

2-(4-{[(3-chlorophenyl)amino]methyl}-2-methoxyphenoxy)-N-phenylacetamide is a selective inhibitor of Janus kinase 3 (JAK3), which plays a crucial role in the signaling pathway of cytokines. By inhibiting JAK3, 2-(4-{[(3-chlorophenyl)amino]methyl}-2-methoxyphenoxy)-N-phenylacetamide can prevent the activation of T cells and B cells, which are involved in the pathogenesis of autoimmune diseases and transplant rejection.
Biochemical and Physiological Effects:
2-(4-{[(3-chlorophenyl)amino]methyl}-2-methoxyphenoxy)-N-phenylacetamide has been shown to reduce inflammation and improve clinical outcomes in patients with rheumatoid arthritis, multiple sclerosis, and transplant rejection. It has also been demonstrated to decrease the levels of pro-inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha, in these diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of 2-(4-{[(3-chlorophenyl)amino]methyl}-2-methoxyphenoxy)-N-phenylacetamide is its selectivity for JAK3, which reduces the risk of off-target effects. However, its potency can vary depending on the cell type and cytokine environment. Additionally, the long-term effects of 2-(4-{[(3-chlorophenyl)amino]methyl}-2-methoxyphenoxy)-N-phenylacetamide on the immune system are not fully understood.

Future Directions

Future research on 2-(4-{[(3-chlorophenyl)amino]methyl}-2-methoxyphenoxy)-N-phenylacetamide could focus on its potential use in other autoimmune diseases, such as lupus and type 1 diabetes. It could also investigate the effects of 2-(4-{[(3-chlorophenyl)amino]methyl}-2-methoxyphenoxy)-N-phenylacetamide on the gut microbiome and the development of autoimmune diseases. Furthermore, studies could explore the use of 2-(4-{[(3-chlorophenyl)amino]methyl}-2-methoxyphenoxy)-N-phenylacetamide in combination with other immunomodulatory agents to enhance its therapeutic efficacy.

Scientific Research Applications

2-(4-{[(3-chlorophenyl)amino]methyl}-2-methoxyphenoxy)-N-phenylacetamide has been studied extensively for its potential therapeutic applications in various diseases, including autoimmune diseases, such as rheumatoid arthritis and multiple sclerosis, and transplant rejection. It has also been investigated for its potential use in the treatment of inflammatory bowel disease and psoriasis.